Cas no 1091396-68-7 (3,4-dimethoxy-N-{1-(4-methoxyphenyl)cyclopentylmethyl}benzamide)

• Product Name: 3,4-dimethoxy-N-{1-(4-methoxyphenyl)cyclopentylmethyl}benzamide
• CAS No: 1091396-68-7
• MF: C₂₂H₂₇NO₄
• MW: 369.45408654213
• CID: 6562268
• PubChem ID: 29701930
• Update Time: 2025-07-29

3,4-dimethoxy-N-{1-(4-methoxyphenyl)cyclopentylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-{1-(4-methoxyphenyl)cyclopentylmethyl}benzamide
• VU0493721-1
• AKOS024509532
• 3,4-dimethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide
• F5470-0235
• 3,4-dimethoxy-N-((1-(4-methoxyphenyl)cyclopentyl)methyl)benzamide
• 1091396-68-7
• 3,4-dimethoxy-N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]benzamide

• Inchi： 1S/C22H27NO4/c1-25-18-9-7-17(8-10-18)22(12-4-5-13-22)15-23-21(24)16-6-11-19(26-2)20(14-16)27-3/h6-11,14H,4-5,12-13,15H2,1-3H3,(H,23,24)
• InChI Key： YXBYZXFDSGQJJA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1(CNC(C2C=CC(=C(C=2)OC)OC)=O)CCCC1

Computed Properties

• Exact Mass: 369.19400834g/mol
• Monoisotopic Mass: 369.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Norbelladine-type amaryllidaceae alkaloids